Cas no 1240817-75-7 (N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide)
N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide
- 1240817-75-7
- Z50118574
- AKOS034413451
- EN300-26683219
-
- Inchi: 1S/C15H25N3O/c1-11-6-12(2)8-18(7-11)9-14(19)17-15(3,10-16)13-4-5-13/h11-13H,4-9H2,1-3H3,(H,17,19)
- InChI Key: KSOHMLRYHIBOBT-UHFFFAOYSA-N
- SMILES: O=C(CN1CC(C)CC(C)C1)NC(C#N)(C)C1CC1
Computed Properties
- Exact Mass: 263.199762429g/mol
- Monoisotopic Mass: 263.199762429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 56.1Ų
N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26683219-0.1g |
N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide |
1240817-75-7 | 95.0% | 0.1g |
$427.0 | 2025-03-20 | |
| Enamine | EN300-26683219-0.25g |
N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide |
1240817-75-7 | 95.0% | 0.25g |
$447.0 | 2025-03-20 | |
| Enamine | EN300-26683219-0.5g |
N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide |
1240817-75-7 | 95.0% | 0.5g |
$465.0 | 2025-03-20 | |
| Enamine | EN300-26683219-1g |
N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide |
1240817-75-7 | 90% | 1g |
$485.0 | 2023-09-12 | |
| Enamine | EN300-26683219-2.5g |
N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide |
1240817-75-7 | 95.0% | 2.5g |
$949.0 | 2025-03-20 | |
| Enamine | EN300-26683219-5g |
N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide |
1240817-75-7 | 90% | 5g |
$1406.0 | 2023-09-12 | |
| Enamine | EN300-26683219-10g |
N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide |
1240817-75-7 | 90% | 10g |
$2085.0 | 2023-09-12 | |
| Enamine | EN300-26683219-0.05g |
N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide |
1240817-75-7 | 95.0% | 0.05g |
$407.0 | 2025-03-20 | |
| Enamine | EN300-26683219-1.0g |
N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide |
1240817-75-7 | 95.0% | 1.0g |
$485.0 | 2025-03-20 | |
| Enamine | EN300-26683219-10.0g |
N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide |
1240817-75-7 | 95.0% | 10.0g |
$2085.0 | 2025-03-20 |
N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide
N-(1-Cyano-1-Cyclopropylethyl)-2-(3,5-Dimethylpiperidin-1-yl)Acetamide: A Comprehensive Overview
The compound with CAS No. 1240817-75-7, commonly referred to as N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological properties. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.
N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide is a complex molecule that combines several functional groups, including a cyano group, a cyclopropane ring, and a piperidine moiety. The presence of these groups contributes to its versatile reactivity and selectivity in various chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials and bioactive compounds. For instance, researchers have explored its role in the development of novel polymers and drug delivery systems.
The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent functionalization of the piperidine ring. These steps are critical for ensuring the stability and functionality of the final product. Recent advancements in catalytic methods have further optimized the synthesis process, making it more efficient and scalable for industrial applications.
One of the most exciting developments involving this compound is its application in drug discovery. The 3,5-dimethylpiperidine moiety has been shown to exhibit significant bioactivity in preclinical studies, particularly in targeting specific enzymes and receptors associated with neurological disorders. Researchers have demonstrated that derivatives of this compound can modulate neurotransmitter systems, making them promising candidates for treating conditions such as epilepsy and anxiety disorders.
In addition to its pharmacological applications, N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide has also found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to form stable charge transfer complexes has been particularly advantageous in these applications.
The environmental impact of N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide is another area of growing interest. As industries increasingly prioritize sustainability, understanding the compound's biodegradation pathways and ecological effects has become crucial. Recent research has focused on evaluating its toxicity to aquatic organisms and developing methods for its safe disposal. These studies aim to ensure that the compound can be used responsibly without posing risks to ecosystems.
From a structural perspective, the cyano group plays a pivotal role in determining the compound's reactivity and stability. This group not only enhances the molecule's electron-withdrawing properties but also facilitates key interactions in biochemical systems. The integration of this group with other functional elements within the molecule creates a unique chemical environment that is highly amenable to further modification and functionalization.
Looking ahead, the future of N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide appears bright as researchers continue to uncover new applications and optimize its properties. Its versatility across multiple disciplines positions it as a valuable asset in both academic research and industrial development. As advancements in synthetic chemistry and materials science proceed, we can expect even more innovative uses for this remarkable compound.
1240817-75-7 (N-(1-cyano-1-cyclopropylethyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)